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Compound of Interest

Compound Name: BI-0115

Cat. No.: B10821675

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of BI-0115, a selective small molecule inhibitor

of LOX-1.

BI-0115 is utilized in research to block the cellular uptake of oxidized low-density lipoproteins

(oxLDL).[1][2][3] While it is shipped as a non-hazardous chemical for research purposes,

adherence to proper disposal protocols is crucial to maintain a safe laboratory environment and

comply with regulations.[1]

Chemical and Physical Properties
A summary of the key quantitative data for BI-0115 is presented below for easy reference.
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Property Value

CAS Number 4929-23-1

Molecular Formula C₁₅H₁₄ClN₃O

Molecular Weight 287.75 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

IC₅₀ for LOX-1 5.4 µM

(Data sourced from MedKoo Biosciences, Boehringer Ingelheim opnMe, and MedchemExpress

product pages)[1][2][3]

Step-by-Step Disposal Procedure
The following procedural guidance is based on safety data sheet recommendations for

chemical waste disposal.

1. Personal Protective Equipment (PPE):

Before handling BI-0115 for disposal, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

A laboratory coat

2. Waste Collection:

Collect waste BI-0115, including any contaminated consumables (e.g., pipette tips, tubes), in

a designated and clearly labeled chemical waste container.

Do not mix with other waste streams unless compatible.

3. Dissolution and Incineration:
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According to safety data information, the recommended disposal method is incineration.[4]

Dissolve or mix the waste material with a combustible solvent.[4]

This process should be carried out in a chemical incinerator equipped with an afterburner

and exhaust air filtration.[4]

4. Regulatory Compliance:

All disposal activities must be conducted in accordance with local, state, and federal

regulations for chemical waste.[4]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines and to arrange for professional waste disposal services.

5. Spill Management:

In the event of a spill, avoid generating dust.

Wear appropriate PPE and collect the spilled material using an absorbent pad or other

suitable means.

Place the collected material in a sealed container for disposal as chemical waste.

Thoroughly clean the spill area.

Important Safety Precautions:

Avoid contact with skin, eyes, and clothing.[4]

Do not allow BI-0115 to enter soil, subsoil, surface water, or drains.[4]

Ensure all wastewater from cleaning is collected and treated as hazardous waste.[4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BI-0115.
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Start: BI-0115 Waste Generated

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Collect Waste in
Designated Chemical Waste Container

Step 3: Dissolve or Mix with
a Combustible Solvent

Step 4: Arrange for Incineration
in an Approved Facility

Step 5: Ensure Compliance with
Local and Federal Regulations

End: Disposal Complete

Click to download full resolution via product page

BI-0115 Proper Disposal Workflow

This content is intended for informational purposes only and does not supersede institutional or

regulatory guidelines. Always consult your organization's specific safety protocols and the

manufacturer's Safety Data Sheet (SDS) before handling or disposing of any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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